Cas no 876316-47-1 (5-(2-furyl)-1-methyl-1H-pyrazole-3-carbonyl chloride)

• Product Name: 5-(2-furyl)-1-methyl-1H-pyrazole-3-carbonyl chloride
• CAS No: 876316-47-1
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 719658
• PubChem ID: 18525800
• Update Time: 2025-10-19

5-(2-furyl)-1-methyl-1H-pyrazole-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carbonylchloride, 5-(2-furanyl)-1-methyl-
• 5-(2-Furyl)-1-Methyl-1H-pyrazole-3-carbonyl chloride
• 5-(furan-2-yl)-1-methylpyrazole-3-carbonyl chloride
• 876316-47-1
• 5-(furan-2-yl)-1-methyl-1H-pyrazole-3-carbonyl chloride
• MS-22335
• DTXSID00594555
• RAYIOTXFHIKMIE-UHFFFAOYSA-N
• FT-0721646
• SCHEMBL892788
• 5-(2-furyl)-1-methyl-1H-pyrazole-3-carbonyl chloride

• Inchi： 1S/C9H7ClN2O2/c1-12-7(8-3-2-4-14-8)5-6(11-12)9(10)13/h2-5H,1H3
• InChI Key： RAYIOTXFHIKMIE-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2=CC=CO2)N(C)N=1)=O

Computed Properties

• Exact Mass: 210.02000
• Monoisotopic Mass: 210.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48Ų

Experimental Properties

• Density: 1.42
• Melting Point: 59-61°C
• Boiling Point: 338.6°C at 760 mmHg
• Flash Point: 158.6°C
• Refractive Index: 1.628
• PSA: 48.03000
• LogP: 2.05910

5-(2-furyl)-1-methyl-1H-pyrazole-3-carbonyl chloride Security Information

• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 14-29-34
• Safety Instruction： 8-22-30-36/37/39-45
• Risk Phrases：R14; R29; R34

Additional information on 5-(2-furyl)-1-methyl-1H-pyrazole-3-carbonyl chloride

Comprehensive Overview of 5-(2-furyl)-1-methyl-1H-pyrazole-3-carbonyl chloride (CAS No. 876316-47-1)

5-(2-furyl)-1-methyl-1H-pyrazole-3-carbonyl chloride (CAS No. 876316-47-1) is a highly specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a furyl and pyrazole backbone, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The growing demand for heterocyclic compounds like 5-(2-furyl)-1-methyl-1H-pyrazole-3-carbonyl chloride is driven by their versatility in creating novel therapeutics. Recent studies highlight its role in developing kinase inhibitors and anti-inflammatory agents, aligning with the current focus on targeted therapies. Additionally, its carbonyl chloride group offers reactive sites for further functionalization, making it a cornerstone in synthetic chemistry.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize 5-(2-furyl)-1-methyl-1H-pyrazole-3-carbonyl chloride. Questions like "How to optimize the yield of pyrazole derivatives?" or "What are the eco-friendly alternatives for carbonyl chloride reactions?" are frequently searched in academic and industrial forums. This reflects the compound's relevance in addressing modern challenges in chemical synthesis.

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In summary, 5-(2-furyl)-1-methyl-1H-pyrazole-3-carbonyl chloride (CAS No. 876316-47-1) represents a fusion of innovation and practicality in organic chemistry. Its applications span from medicinal chemistry to material engineering, making it a compound of enduring significance. As research evolves, its role in next-generation therapeutics and sustainable processes will likely expand, solidifying its position in the scientific community.